Alpha-basrubrin
Description
Alpha-basrubrin is a plant-derived peptide identified in the Basella alba species, a member of the Basellaceae family within the Eudicots class . It is cataloged in the PlantPepDB database under the ID PPepDB_1539, where it is noted for its antifungal and antiviral properties . Its biological activities position it as a candidate for therapeutic exploration, particularly in combating fungal and viral pathogens.
Properties
bioactivity |
Antifungal, Antiviral |
|---|---|
sequence |
GADFQECMKEHSQKQHQHQG |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
To contextualize Alpha-basrubrin’s properties, a comparative analysis with structurally or functionally related plant peptides is essential. Below is a synthesis of key findings from the PlantPepDB database and associated literature.
Table 1: Comparative Overview of this compound and Analogous Peptides
| Peptide Name | Biological Source | Class/Family | Biological Activities |
|---|---|---|---|
| This compound | Basella alba | Eudicots/Basellaceae | Antifungal, Antiviral |
| Griffithsin (PPepDB_1491) | Griffithsia sp. (marine algae) | Florideophyceae/Wrangeliaceae | Antiviral (broad-spectrum) |
| Ginkbilobin (PPepDB_1536) | Ginkgo biloba | Ginkgoopsida/Ginkgoaceae | Antibacterial, Antifungal, Antiviral, Anti-HIV |
| Antifungal protein from coconut (PPepDB_1538) | Cocos nucifera | Commelinids/Arecaceae | Antifungal, Antiviral, Anti-HIV |
| Circulin D (PPepDB_1545) | Chassalia parvifolia | Magnoliopsida/Rubiaceae | Antiviral, Anti-HIV |
Key Comparative Insights
Biological Source Diversity :
- This compound is derived from a terrestrial flowering plant (Basella alba), whereas Griffithsin originates from marine red algae (Griffithsia), highlighting ecological diversity in peptide sourcing .
- Ginkbilobin and Circulin D are sourced from phylogenetically distinct plants (Ginkgo biloba and Chassalia parvifolia), underscoring the widespread evolution of bioactive peptides in angiosperms .
Activity Spectrum :
- Antifungal Activity : this compound shares antifungal properties with Ginkbilobin and the coconut-derived peptide. However, the latter two exhibit additional anti-HIV activity, suggesting structural or mechanistic differences that broaden their therapeutic scope .
- Antiviral Scope : While this compound’s antiviral targets are unspecified, Griffithsin is well-documented for its efficacy against enveloped viruses (e.g., SARS-CoV-2 and HIV) due to its lectin-like binding to viral glycoproteins .
Structural and Functional Notes: this compound’s classification as a fragment peptide contrasts with Griffithsin, which is a fully characterized 121-amino-acid protein with defined carbohydrate-binding domains. This distinction may influence stability, bioavailability, and target specificity.
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